2-Chloro-6-phenyl-4,5-pyrimidinediamine

• CAS No.: 19796-43-1
• Molecular Formula: C10H9ClN4
• Molecular Weight: 220.66g/mol
• IUPAC Name: 2-chloro-6-phenylpyrimidine-4,5-diamine
• InChI: InChI=1S/C10H9ClN4/c11-10-14-8(7(12)9(13)15-10)6-4-2-1-3-5-6/h1-5H,12H2,(H2,13,14,15)
• InChI Key: VYERQDNBQPKCCX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C(=NC(=N2)Cl)N)N

Description

2-Chloro-6-phenyl-4,5-pyrimidinediamine is a pyrimidine derivative characterized by a chlorine atom at position 2, a phenyl group at position 6, and amine groups at positions 4 and 3. This structure confers unique physicochemical properties, including moderate lipophilicity due to the phenyl substituent and reactivity influenced by the chloro group. Pyrimidine derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and materials science, where substituent patterns dictate functionality .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

Compound	Substituents	Key Properties	Applications
2-Chloro-6-phenyl-4,5-pyrimidinediamine	2-Cl, 6-Ph, 4-NH₂, 5-NH₂	High lipophilicity (logP ~2.1), steric hindrance from phenyl, stable crystalline form	Kinase inhibitors, antimicrobial agents
6-Chloro-N⁴-methyl-N⁴-phenyl-pyrimidine-4,5-diamine	6-Cl, N⁴-Me/Ph, 4-NH₂, 5-NH₂	Lower solubility in polar solvents, enhanced thermal stability (mp 198–200°C)	Catalysts, ligand synthesis
2-Chloro-6-methylpyrimidine-4,5-diamine	2-Cl, 6-Me, 4-NH₂, 5-NH₂	Reduced steric bulk (vs. phenyl), higher solubility in water (logP ~1.3)	Intermediate in drug synthesis
6-Chloro-2-ethyl-4,5-pyrimidinediamine	6-Cl, 2-Et, 4-NH₂, 5-NH₂	Intermediate lipophilicity (logP ~1.8), IR spectra show strong NH₂ vibrations	Antiviral research, polymer precursors
Pyrimethamine (2,4-Diamino-5-(4-chlorophenyl)-6-ethylpyrimidine)	5-(4-Cl-Ph), 6-Et, 2-NH₂, 4-NH₂	Clinically used antimalarial (DHFR inhibition), logP ~2.5	Antiparasitic drugs

Key Observations :

• Lipophilicity : The phenyl group in the target compound increases logP compared to methyl or ethyl substituents, enhancing membrane permeability but reducing aqueous solubility .
• Crystallinity : N⁴-methyl/N⁴-phenyl analogues exhibit higher thermal stability due to efficient crystal packing , while the target compound’s phenyl group may disrupt symmetry, affecting crystallization .